![molecular formula C17H18N2O4S B2702696 3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide CAS No. 922112-14-9](/img/structure/B2702696.png)
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18N2O4S and its molecular weight is 346.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy Applications
The research on new zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base highlights its potential in photodynamic therapy (PDT) for cancer treatment. The compound exhibits excellent fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, making it a promising Type II photosensitizer for PDT applications (Pişkin, Canpolat, & Öztürk, 2020).
Environmental Contaminant Detection
Benzenesulfonamide derivatives, including benzotriazoles, benzothiazoles, and benzenesulfonamides, have been identified as ubiquitous emerging contaminants due to their widespread use in industrial and household applications. Novel methodologies have been developed for the extraction and detection of these compounds from environmental samples, such as soil and air particulate matter, highlighting their environmental impact and potential risks to human health. These studies contribute to the assessment of exposure and the development of remediation strategies for these contaminants (Speltini, Sturini, Maraschi, Porta, & Profumo, 2016); (Maceira, Marcé, & Borrull, 2018).
Synthesis of Novel Compounds
Research into the synthesis of novel compounds utilizing benzenesulfonamide derivatives has led to the development of various heterocyclic compounds with potential applications in medicinal chemistry. These include triazepines, pyrimidines, azoles, and oxazepines, which have shown significant biological activities such as antifungal, antimicrobial, and anticancer properties. This research contributes to the discovery of new therapeutic agents and the exploration of their mechanisms of action (Khodairy, Ali, & El-wassimy, 2016); (Faidallah, Khan, Rostom, & Asiri, 2013); (Iqbal et al., 2006); (Mohamed, Abdel-Wahab, & Fahmy, 2020).
Carbonic Anhydrase Inhibition
A novel series of [1,4]oxazepine-based primary sulfonamides has been synthesized and investigated as inhibitors of human carbonic anhydrases, which are therapeutically relevant enzymes. These compounds have demonstrated strong inhibition and highlight the dual role of the primary sulfonamide functionality in enabling the ring construction and acting as an enzyme prosthetic zinc-binding group. This research has implications for the development of new inhibitors with potential therapeutic applications in conditions where carbonic anhydrase activity is implicated (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).
Properties
IUPAC Name |
3-methyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-12-4-3-5-14(10-12)24(21,22)18-13-6-7-16-15(11-13)17(20)19(2)8-9-23-16/h3-7,10-11,18H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXSTUEUCPSIUEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCCN(C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.